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Compound of Interest

4-(2,6-

Compound Name: Dichlorophenylmethoxy)phenylbor
onic acid

CAS No.: 1256355-71-1

Cat. No.: B1438660

Get Quote

Executive Summary

Immediate Action Required: Treat 4-(2,6-Dichlorophenylmethoxy)phenylboronic acid (CAS:
1256355-71-1) as Halogenated Organic Waste.

Unlike simple phenylboronic acids, the presence of the 2,6-dichlorophenyl moiety mandates
strict segregation from non-halogenated solvents. Improper mixing significantly increases
disposal costs and complicates incineration processes due to the risk of forming hazardous
byproducts (e.g., dioxins) during thermal destruction.

Core Classification:
¢ Waste Stream: Halogenated Organic (Solid or Liquid).[1]

» RCRA Status (USA): Likely Not Listed (P/U list), but characteristic hazardous waste rules
apply if mixed with solvents.
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 Incompatibility: Strong Oxidizing Agents.[2][3][4]

Chemical Profile & Hazard Assessment

Understanding the chemical structure is vital for predicting reactivity and selecting the correct
waste stream.

Parameter Data Operational Implication
4-(2,6-
] ] Halogenated: Must use
Chemical Name Dichlorophenylmethoxy)phenyl
] ] halogenated waste stream.[5]
boronic acid
Unique identifier for waste
CAS Number 1256355-71-1 o
manifesting.
Formula C13H11BCI20s3 Contains Boron and Chlorine.
Molecular Weight 296.94 g/mol N/A
) ) Dust generation is a primary
Physical State Solid (Powder) , o
inhalation risk.
o Acute Tox. 4 (Oral), Skin Irrit. Harmful if swallowed. Standard
GHS Classification ) )
2, Eye Irrit. 2A PPE required.[3][4][5]
o Stable; Incompatible with Do not dispose of in "Oxidizer"
Reactivity L .
Strong Oxidizers waste containers.

Expert Insight: The boronic acid moiety (

) is generally mild, but the ether linkage to the dichlorophenyl ring creates a lipophilic,
halogenated molecule. This combination suggests the compound is stable under normal
conditions but must be incinerated in facilities equipped with scrubbers for acid gases (HCI)
and boron oxides.

Personal Protective Equipment (PPE) Matrix

Before handling waste, ensure the following barrier protection is active.
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e Respiratory: N95 mask (minimum) if handling dry powder; Fume hood required for solution
preparation or spill cleanup.

e Dermal: Nitrile gloves (0.11 mm thickness minimum). Double-glove if dissolving in
penetrating solvents (e.g., DCM, DMSO).

e Ocular: Chemical splash goggles (ANSI Z87.1 compliant). Safety glasses are insufficient for
liquid waste pouring.

Body: Lab coat (buttoned) and closed-toe shoes.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired chemicals, contaminated weighing boats, or spill cleanup debris.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Labeling: Attach a hazardous waste tag.
o Chemical Name: Write fully: "4-(2,6-Dichlorophenylmethoxy)phenylboronic acid".
o Constituents: 100%.
o Hazard Checkbox: Check "Toxic" and "lIrritant".
e Segregation: Place the container in the Solid Hazardous Waste satellite accumulation area.

o Critical: Do not place in "Biohazard" (Red Bag) or "Regular Trash".

Protocol B: Liquid Waste (Solutions/Reaction Mixtures)

Use this for reaction byproducts or stock solutions.

o Solvent Assessment: Determine the primary solvent.
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o If dissolved in Dichloromethane (DCM), Chloroform, or Chlorobenzene: Stream =
Halogenated.

o If dissolved in Acetone, Methanol, or DMSO: Stream = Still Halogenated (due to the
solute).

The "Halogen Rule": Even if the solvent is non-halogenated (e.g., Methanol), adding a
halogenated solute (this boronic acid) technically contaminates the stream.

o Best Practice: Dispose of all solutions containing this compound into the Halogenated
Organic Solvents carboy.

Pouring:

o Perform all transfers inside a fume hood.

o Use a funnel to prevent drips.

o Close the carboy cap immediately after use (Open containers are a major EPA violation).

Protocol C: Empty Containers

Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.qg.,
Acetone).

Rinsate Disposal: Pour all three rinses into the Halogenated Organic Waste container.

Defacing: Cross out the original label. Mark "Empty".

Final Step: Place the clean, dry bottle in the glass recycling or trash, depending on facility
rules.

Visual Workflows
Logic Map: Waste Stream Decision Tree

This diagram guides the researcher to the correct disposal container based on the physical

state and solvent composition.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1438660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Start: Disposal of

4-(2,6-Dichlorophenylmethoxy)phenylboronic acid

What is the physical state?
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Solid / Powder Liquid / Solution
Dispose in SOLID Does the solvent contain
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Yes (e.g., DCM, Chloroform) No (e.g., DMSO, MeOH)
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Dispose in HALOGENATED
Organic Waste Carboy

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid and liquid waste. Note that liquid waste defaults to
the Halogenated stream due to the chlorine atoms in the solute.

Workflow: Spill Response Protocol

Immediate steps to take in the event of a benchtop spill.

1. Alert Personnel 2. Don PPE: 3. Contain Spill 4. Sweep/Wipe Up 5. Place in Solid S .
& Evacuate Area Gloves, Goggles, N95 (Cover with absorbent pads) (Avoid Dust) Hazardous Waste . St gy ettt Ryt
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Figure 2: Sequential actions for safely managing a minor laboratory spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-4-2-6-dichlorophenylmethoxy-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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